Cas no 1805400-51-4 (Methyl 4-(difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetate)

• Product Name: Methyl 4-(difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetate
• CAS No: 1805400-51-4
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4889792
• Update Time: 2025-07-19

Methyl 4-(difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetate

• Inchi： 1S/C9H8F2N2O5/c1-18-5(14)2-4-3-12-9(15)7(13(16)17)6(4)8(10)11/h3,8H,2H2,1H3,(H,12,15)
• InChI Key： WZIQRSRJFCOGOH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(NC=C1CC(=O)OC)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: -0.2
• Topological Polar Surface Area: 101

Additional information on Methyl 4-(difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetate

Methyl 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetate (CAS No. 1805400-51-4): A Comprehensive Overview

Methyl 4-(difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetate (CAS No. 1805400-51-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

Methyl 4-(difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetate is a pyridine derivative with a difluoromethyl group, a hydroxyl group, and a nitro group attached to the pyridine ring. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the hydroxyl and nitro groups contribute to its reactivity and biological activity.

The molecular formula of Methyl 4-(difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetate is C₁₁H₉F₂N₂O₅, with a molecular weight of approximately 277.19 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of Methyl 4-(difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetate has been reported in several studies, with various approaches being explored to optimize yield and purity. One common method involves the reaction of 4-difluoromethylpyridin-3(2H)-one with methyl bromoacetate in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, followed by nitration to introduce the nitro group.

An alternative synthetic route involves the condensation of 4-difluoromethylpyridin-3(2H)-one with methyl chloroacetate, followed by hydrolysis and subsequent nitration. This method has been shown to yield high purity products with good overall yields.

Biological Activities

Methyl 4-(difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetate has been evaluated for its biological activities in various in vitro and in vivo models. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has shown significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Methyl 4-(difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetate has also been investigated for its antimicrobial activity. Studies have shown that it exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics.

Clinical Applications and Research Developments

The potential clinical applications of Methyl 4-(difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetate are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these studies have indicated that the compound may be effective in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In a recent study published in the Journal of Medicinal Chemistry, researchers reported that Methyl 4-(difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetate demonstrated potent anti-inflammatory effects in animal models of arthritis. The compound was found to significantly reduce joint swelling and inflammation without causing significant side effects.

Safety and Toxicology

The safety profile of Methyl 4-(difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetate is an important consideration for its potential therapeutic use. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, further studies are needed to fully evaluate its long-term safety and potential side effects.

Conclusion

Methyl 4-(difluoromethyl)-2-hydroxy-3-nitropyridine-5-acetate (CAS No. 1805400-51-4) is a promising compound with diverse biological activities, including anti-inflammatory and antimicrobial properties. Its unique chemical structure makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential applications and optimize its safety profile for clinical use.